Cas no 1094282-15-1 (2-Acetyl-5-(2,4,6-trichlorophenyl)thiophene)

• Product Name: 2-Acetyl-5-(2,4,6-trichlorophenyl)thiophene
• CAS No: 1094282-15-1
• MF: C₁₂H₇Cl₃OS
• MW: 305.607379198074
• CID: 4793518
• Update Time: 2025-06-09

2-Acetyl-5-(2,4,6-trichlorophenyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 2-Acetyl-5-(2,4,6-trichlorophenyl)thiophene

• Inchi： 1S/C12H7Cl3OS/c1-6(16)10-2-3-11(17-10)12-8(14)4-7(13)5-9(12)15/h2-5H,1H3
• InChI Key： VRSGFWVGJQPKBZ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1C1=CC=C(C(C)=O)S1)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 288
• XLogP3: 5.2
• Topological Polar Surface Area: 45.3

Additional information on 2-Acetyl-5-(2,4,6-trichlorophenyl)thiophene

Introduction to 2-Acetyl-5-(2,4,6-trichlorophenyl)thiophene (CAS No. 1094282-15-1) and Its Emerging Applications in Chemical Biology

2-Acetyl-5-(2,4,6-trichlorophenyl)thiophene, identified by the chemical identifier CAS No. 1094282-15-1, is a specialized organic compound that has garnered significant attention in the field of chemical biology due to its unique structural properties and potential biological activities. This heterocyclic compound belongs to the thiophene family, characterized by a sulfur-containing five-membered ring, which is further functionalized by an acetyl group at the 2-position and a 2,4,6-trichlorophenyl substituent at the 5-position. The presence of chlorine atoms enhances the electron-withdrawing effect, making this molecule a promising candidate for various biochemical applications.

The structural motif of 2-Acetyl-5-(2,4,6-trichlorophenyl)thiophene combines the aromatic stability of thiophene with the reactivity of acetyl and chloro groups, enabling diverse chemical transformations. Such structural features have positioned it as a key intermediate in synthesizing complex molecules with potential pharmaceutical relevance. Recent studies have highlighted its utility in developing novel bioactive compounds, particularly in the realm of drug discovery and molecular probes.

In recent years, researchers have been exploring the pharmacological properties of thiophene derivatives due to their broad spectrum of biological activities. The acetyl group in 2-Acetyl-5-(2,4,6-trichlorophenyl)thiophene facilitates interactions with biological targets such as enzymes and receptors, while the trichlorophenyl moiety enhances lipophilicity and metabolic stability. These characteristics make it an attractive scaffold for designing molecules with improved pharmacokinetic profiles.

One of the most compelling aspects of CAS No. 1094282-15-1 is its role in synthesizing kinase inhibitors. Kinases are critical enzymes involved in numerous cellular processes, including cell growth, differentiation, and signal transduction. Inhibiting aberrant kinase activity is a primary strategy in cancer therapy. Preliminary studies have demonstrated that derivatives of 2-Acetyl-5-(2,4,6-trichlorophenyl)thiophene exhibit inhibitory effects on specific kinases, suggesting their potential as lead compounds for oncology drug development. The chloro substituents contribute to binding affinity by forming hydrogen bonds or hydrophobic interactions with key residues in the kinase active site.

Moreover, the compound has shown promise in antimicrobial applications. The structural complexity and electron distribution in CAS No. 1094282-15-1 allow it to disrupt bacterial cell membranes or interfere with essential metabolic pathways. Comparative studies have indicated that certain derivatives exhibit moderate to high efficacy against Gram-positive and Gram-negative bacteria alike. This finding aligns with the growing need for novel antimicrobial agents to combat rising antibiotic resistance.

The versatility of 2-Acetyl-5-(2,4,6-trichlorophenyl)thiophene extends to its use as a fluorescent probe in bioimaging applications. Thiophene-based fluorophores are valued for their excellent photostability and tunable emission wavelengths. By incorporating chloro and acetyl groups, researchers can fine-tune the fluorescence properties for specific biological assays. For instance, derivatives of this compound have been employed to track intracellular processes or detect target proteins in real-time imaging studies.

Recent advancements in computational chemistry have further enhanced the understanding of CAS No. 1094282-15-1's reactivity and interaction patterns. Molecular modeling studies have revealed insights into how modifications at the acetyl or trichlorophenyl positions influence binding affinity and selectivity toward biological targets. These computational approaches complement experimental work by predicting optimal synthetic routes and minimizing trial-and-error experimentation.

The synthesis of 2-Acetyl-5-(2,4,6-trichlorophenyl)thiophene involves multi-step organic reactions that highlight its synthetic utility as a building block. Key synthetic strategies include Friedel-Crafts acylation followed by halogenation reactions to introduce chlorine atoms at specific positions on the thiophene ring. The precise regioselectivity achieved during these transformations underscores the compound's importance as a synthetic intermediate.

In conclusion,CAS No. 1094282-15-1 represents a structurally intriguing molecule with diverse applications in chemical biology and drug discovery. Its unique combination of functional groups makes it a valuable scaffold for developing kinase inhibitors、antimicrobial agents、and fluorescent probes。Ongoing research continues to uncover new possibilities for leveraging this compound's potential，underscoring its significance in modern medicinal chemistry。